Methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate

• IUPAC Name: methyl 5-oxo-1,4-dihydropyrazole-3-carboxylate
• InChI: InChI=1S/C5H6N2O3/c1-10-5(9)3-2-4(8)7-6-3/h2H2,1H3,(H,7,8)
• InChI Key: VKJVBCJNDVKSQV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NNC(=O)C1
• Molecular Formula: C5H6N2O3
• Molecular Weight: 142.11 g/mol
• CAS RN: 79746-67-1

Description

Methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate, also known as Meldrum's acid, is a versatile organic compound that has been widely used in the field of organic synthesis. It was first synthesized by the American chemist, Henry Meldrum, in 1908. Since then, it has been extensively used in the synthesis of various organic compounds due to its unique chemical properties.

Mechanism of Action

Methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate's acid acts as a nucleophile in organic synthesis reactions. It can undergo nucleophilic addition reactions with various electrophiles such as carbonyl compounds, imines, and alkyl halides. The reaction results in the formation of a new carbon-carbon bond, which is the basis for the synthesis of various organic compounds.
Biochemical and Physiological Effects:
Methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate's acid has not been extensively studied for its biochemical and physiological effects. However, it has been reported to exhibit anti-inflammatory and anti-oxidant properties. It has also been reported to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

Methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate's acid is a versatile organic compound that has several advantages for use in organic synthesis. It is readily available, relatively inexpensive, and easy to handle. It can also be used in a wide range of reaction conditions and can tolerate various functional groups. However, it has some limitations such as its low solubility in water, which can make it difficult to use in certain reactions. It is also sensitive to air and moisture, which can affect its stability.

Future Directions

There are several future directions for the use of Methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate's acid in organic synthesis. One potential direction is the development of new synthetic methodologies that use Methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate's acid as a building block. Another potential direction is the development of new pharmaceutical compounds that are based on the chemical structure of Methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate's acid. Additionally, the biochemical and physiological effects of Methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate's acid can be further studied to determine its potential as a therapeutic agent.

Synthesis Methods

Methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate's acid can be synthesized by the reaction of malonic acid with acetic anhydride in the presence of a catalyst such as sulfuric acid. The reaction results in the formation of a cyclic intermediate, which upon hydrolysis, yields Methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate's acid. The yield of the reaction can be improved by using a solvent such as toluene or xylene.

Scientific Research Applications

Methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate's acid has been extensively used in the field of organic synthesis as a building block for the synthesis of various organic compounds. It has been used in the synthesis of heterocyclic compounds, amino acids, and peptides. It has also been used in the synthesis of natural products such as steroids, alkaloids, and terpenoids. Methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate's acid has also been used in the synthesis of pharmaceutical compounds such as anti-cancer drugs, anti-inflammatory drugs, and anti-viral drugs.